Cas no 2137640-96-9 (Propanamide, N-[1-[3-(aminomethyl)phenyl]ethyl]-2-methyl-)
Propanamide, N-[1-[3-(aminomethyl)phenyl]ethyl]-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- Propanamide, N-[1-[3-(aminomethyl)phenyl]ethyl]-2-methyl-
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- Inchi: 1S/C13H20N2O/c1-9(2)13(16)15-10(3)12-6-4-5-11(7-12)8-14/h4-7,9-10H,8,14H2,1-3H3,(H,15,16)
- InChI Key: QGPRGOGXLBVXBZ-UHFFFAOYSA-N
- SMILES: C(NC(C1=CC=CC(CN)=C1)C)(=O)C(C)C
Propanamide, N-[1-[3-(aminomethyl)phenyl]ethyl]-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-377644-0.05g |
N-{1-[3-(aminomethyl)phenyl]ethyl}-2-methylpropanamide |
2137640-96-9 | 95.0% | 0.05g |
$888.0 | 2025-03-16 | |
| Enamine | EN300-377644-0.1g |
N-{1-[3-(aminomethyl)phenyl]ethyl}-2-methylpropanamide |
2137640-96-9 | 95.0% | 0.1g |
$930.0 | 2025-03-16 | |
| Enamine | EN300-377644-0.25g |
N-{1-[3-(aminomethyl)phenyl]ethyl}-2-methylpropanamide |
2137640-96-9 | 95.0% | 0.25g |
$972.0 | 2025-03-16 | |
| Enamine | EN300-377644-0.5g |
N-{1-[3-(aminomethyl)phenyl]ethyl}-2-methylpropanamide |
2137640-96-9 | 95.0% | 0.5g |
$1014.0 | 2025-03-16 | |
| Enamine | EN300-377644-1.0g |
N-{1-[3-(aminomethyl)phenyl]ethyl}-2-methylpropanamide |
2137640-96-9 | 95.0% | 1.0g |
$1057.0 | 2025-03-16 | |
| Enamine | EN300-377644-2.5g |
N-{1-[3-(aminomethyl)phenyl]ethyl}-2-methylpropanamide |
2137640-96-9 | 95.0% | 2.5g |
$2071.0 | 2025-03-16 | |
| Enamine | EN300-377644-5.0g |
N-{1-[3-(aminomethyl)phenyl]ethyl}-2-methylpropanamide |
2137640-96-9 | 95.0% | 5.0g |
$3065.0 | 2025-03-16 | |
| Enamine | EN300-377644-10.0g |
N-{1-[3-(aminomethyl)phenyl]ethyl}-2-methylpropanamide |
2137640-96-9 | 95.0% | 10.0g |
$4545.0 | 2025-03-16 |
Propanamide, N-[1-[3-(aminomethyl)phenyl]ethyl]-2-methyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on Propanamide, N-[1-[3-(aminomethyl)phenyl]ethyl]-2-methyl-
Propanamide, N-[1-[3-(aminomethyl)phenyl]ethyl]-2-methyl- (CAS No. 2137640-96-9): A Comprehensive Overview
Propanamide, N-[1-[3-(aminomethyl)phenyl]ethyl]-2-methyl- (CAS No. 2137640-96-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, plays a crucial role in various biochemical applications. The amine functional group and the methyl-substituted amide moiety contribute to its versatility, making it a valuable intermediate in synthesizing more complex molecules.
The structure of Propanamide, N-[1-[3-(aminomethyl)phenyl]ethyl]-2-methyl- is meticulously designed to facilitate interactions with biological targets, which has led to its exploration in drug discovery programs. Its molecular framework incorporates elements that enhance binding affinity and selectivity, key factors in the development of novel therapeutic agents. The presence of a phenyl ring with an aminomethyl substituent further enriches its potential applications, particularly in modulating enzymatic activities and receptor interactions.
Recent advancements in medicinal chemistry have highlighted the importance of such amide derivatives in addressing various therapeutic challenges. The N-[1-[3-(aminomethyl)phenyl]ethyl]-2-methyl- moiety is particularly noteworthy for its ability to engage with biological systems in a targeted manner. Researchers have leveraged this compound to develop prototypes for small-molecule inhibitors, demonstrating its utility in pharmacological interventions.
In the realm of drug development, Propanamide, N-[1-[3-(aminomethyl)phenyl]ethyl]-2-methyl- has been scrutinized for its potential in modulating inflammatory pathways and neurotransmitter systems. The compound’s ability to interact with specific enzymes and receptors has opened avenues for treating conditions such as neurodegenerative disorders and chronic inflammation. Studies have shown promising results when this compound is used in combination with other bioactive molecules, suggesting synergistic effects that could enhance therapeutic outcomes.
The synthesis of Propanamide, N-[1-[3-(aminomethyl)phenyl]ethyl]-2-methyl- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methyl group at the amide position influences the compound’s solubility and metabolic stability, which are critical parameters in drug design. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards for further applications.
From a biological perspective, the compound’s interaction with proteins and nucleic acids has been a subject of intense study. The phenyl ring and the amine functional group serve as key recognition elements that mediate binding events within cellular environments. This has led to investigations into its potential role as a scaffold for designing molecules with enhanced pharmacokinetic properties.
The pharmacological profile of Propanamide, N-[1-[3-(aminomethyl)phenyl]ethyl]-2-methyl- is being further elucidated through preclinical studies. These investigations aim to uncover its mechanism of action and assess its safety profile before moving into clinical trials. The compound’s unique structural features make it an attractive candidate for developing next-generation therapeutics that address unmet medical needs.
In conclusion, Propanamide, N-[1-[3-(aminomethyl)phenyl]ethyl]-2-methyl- (CAS No. 2137640-96-9) represents a significant advancement in pharmaceutical chemistry. Its intricate structure and functional groups contribute to its versatility as a building block for more complex drug candidates. As research continues to uncover new applications and therapeutic potentials, this compound is poised to play a pivotal role in shaping the future of drug development.
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